Doxepin-N-β-D-Glucuronide
Doxepin-N-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1075185-73-7
VCID:
VC0044101
InChI:
InChI=1S/C25H29NO7/c1-26(2,24-22(29)20(27)21(28)23(33-24)25(30)31)13-7-11-17-16-9-4-3-8-15(16)14-32-19-12-6-5-10-18(17)19/h3-6,8-12,20-24,27-29H,7,13-14H2,1-2H3/b17-11+
SMILES:
C[N+](C)(CCC=C1C2=CC=CC=C2COC3=CC=CC=C31)C4C(C(C(C(O4)C(=O)[O-])O)O)O
Molecular Formula:
C25H29NO7
Molecular Weight:
455.507
Doxepin-N-β-D-Glucuronide
CAS No.: 1075185-73-7
Cat. No.: VC0044101
Molecular Formula: C25H29NO7
Molecular Weight: 455.507
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1075185-73-7 |
|---|---|
| Molecular Formula | C25H29NO7 |
| Molecular Weight | 455.507 |
| IUPAC Name | 6-[[(3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)propyl]-dimethylazaniumyl]-3,4,5-trihydroxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C25H29NO7/c1-26(2,24-22(29)20(27)21(28)23(33-24)25(30)31)13-7-11-17-16-9-4-3-8-15(16)14-32-19-12-6-5-10-18(17)19/h3-6,8-12,20-24,27-29H,7,13-14H2,1-2H3/b17-11+ |
| Standard InChI Key | HIWVLLQQFXUDIX-GZTJUZNOSA-N |
| SMILES | C[N+](C)(CCC=C1C2=CC=CC=C2COC3=CC=CC=C31)C4C(C(C(C(O4)C(=O)[O-])O)O)O |
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